5-Bromo-4-propylpyridin-3-amine

• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol
• IUPAC Name: 5-bromo-4-propylpyridin-3-amine
• InChI: InChI=1S/C8H11BrN2/c1-2-3-6-7(9)4-11-5-8(6)10/h4-5H,2-3,10H2,1H3
• InChI Key: ZNFMOWBIKIFGMA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=NC=C1N)Br

Description

5-Bromo-4-propylpyridin-3-amine (CAS: 1849372-25-3) is a pyridine derivative with a bromine atom at position 5, a propyl group at position 4, and an amine group at position 3. Its molecular formula is C₈H₁₁BrN₂, and it has a molecular weight of 215.09 g/mol . This compound is commercially available but was listed as temporarily out of stock as of 2024, with applications likely in pharmaceutical or agrochemical research due to its structural features.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-propylpyridin-3-amine can be achieved through several methods. One common approach involves the bromination of 4-propylpyridin-3-amine using bromine or a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions. The reaction typically takes place in an organic solvent like dichloromethane or acetonitrile at room temperature or slightly elevated temperatures.

Another method involves the Suzuki-Miyaura cross-coupling reaction, where 4-propylpyridin-3-amine is coupled with a brominated arylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate. This reaction is carried out in an organic solvent like toluene or ethanol under reflux conditions .

Industrial Production Methods

Industrial production of 5-Bromo-4-propylpyridin-3-amine may involve large-scale bromination processes using automated reactors to ensure precise control over reaction conditions. The use of continuous flow reactors can enhance the efficiency and safety of the bromination process, allowing for the production of large quantities of the compound with high purity.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr) at the Bromine Position

The bromine atom at the 5-position undergoes substitution under catalytic or basic conditions. Key reactions include:

Reaction Type	Conditions	Product	Yield	Source
Suzuki–Miyaura Coupling	Pd(PPh₃)₄, K₂CO₃, arylboronic acid, DME	5-Aryl-4-propylpyridin-3-amine	72–85%
Buchwald–Hartwig Amination	CuI, L-proline, K₃PO₄, DMSO, 100°C	5-(Dialkylamino)-4-propylpyridin-3-amine	65%

Mechanistic Insight : The electron-withdrawing pyridine ring activates the C–Br bond for Pd- or Cu-catalyzed cross-couplings. Steric hindrance from the 4-propyl group slightly reduces reactivity compared to unsubstituted analogues .

Functionalization of the Primary Amine

The 3-amine group participates in alkylation, acylation, and condensation reactions:

Acylation

Acylating Agent	Conditions	Product	Notes
Acetic anhydride	Pyridine, RT, 12 hr	N-Acetyl-5-bromo-4-propylpyridin-3-amine	Improved lipophilicity
Boc₂O	DMAP, DCM, 0°C → RT	tert-Butyl (5-bromo-4-propylpyridin-3-yl)carbamate	Protection for further C–Br modifications

Condensation with Carbonyls

• Reacts with α-bromoacetaldehyde acetal under AlCl₃ catalysis to form pyrrole derivatives via [1 + 2 + 2] annulation (e.g., N-(pyridin-2-ylmethyl)pyrrol-3-amine , 53% yield) .

Electrophilic Aromatic Substitution (EAS)

Limited by the electron-deficient pyridine ring, but directed by the amine group:

Reagent	Position	Product	Yield
HNO₃/H₂SO₄	C-2	5-Bromo-2-nitro-4-propylpyridin-3-amine	38%
Br₂/FeBr₃	C-6	5,6-Dibromo-4-propylpyridin-3-amine	42%

Regioselectivity : The 3-amine directs electrophiles to the C-2 and C-6 positions, while bromine deactivates the ring .

Reductive Dehalogenation

Catalytic hydrogenation removes bromine selectively:

Catalyst	Conditions	Product	Yield
Pd/C, H₂ (1 atm)	EtOH, RT, 6 hr	4-Propylpyridin-3-amine	90%
Ni-Raney, NH₃·H₂O	MeOH, 50°C, 12 hr	4-Propylpyridin-3-amine	88%

Coordination Chemistry

The amine and pyridine nitrogen act as ligands for transition metals:

Metal Salt	Product	Application
Cu(NO₃)₂	[Cu(C₈H₁₀BrN₂)₂(NO₃)₂]	Catalytic cross-coupling
Pd(OAc)₂	[Pd(C₈H₁₀BrN₂)Cl₂]	Suzuki–Miyaura precatalyst

Heterocycle Formation

Participates in cycloadditions to construct fused rings:

• Reacts with 1,3-dicarbonyl compounds under AlCl₃/KI to form pyrazolo[3,4-b]pyridines (e.g., 5-bromo-3-propylpyrazolo[3,4-b]pyridin-7-amine , 57% yield) .

• Forms benzothiazole derivatives with CS₂/KOH via oxidative cyclization .

Key Reactivity Trends

• Bromine Reactivity : Dominates cross-coupling and substitution pathways.

• Amine Basicity : pKa ~4.9 (calculated), enabling protonation under acidic conditions to direct EAS.

• Steric Effects : The 4-propyl group slows kinetics in congested transition states (e.g., ortho-substitution in EAS) .

Scientific Research Applications

5-Bromo-4-propylpyridin-3-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery for the treatment of various diseases.

Industry: Utilized in the development of advanced materials, such as photochromic materials and fluorescent dyes.

Mechanism of Action

The mechanism of action of 5-Bromo-4-propylpyridin-3-amine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, it could inhibit bacterial enzymes, leading to antimicrobial effects, or modulate signaling pathways involved in cancer cell proliferation.

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Substituent Effects: Electron-Withdrawing Groups (Br, Cl): Bromine and chlorine in positions 5 or 6 (e.g., 5-Bromo-6-chloro-4-methylpyridin-3-amine) increase electrophilicity, making these compounds reactive in cross-coupling reactions like Suzuki-Miyaura . Heterocyclic Substituents (Morpholino, Methoxy): Morpholino groups (e.g., 5-Bromo-2-morpholinopyridin-3-amine) introduce steric bulk and hydrogen-bonding capacity, which could influence binding affinity in receptor-targeted applications .

• Core Heterocycle Differences :

  • Pyridine vs. Pyrazole: The pyrazole derivative (4-Bromo-3-cyclopropyl-1-phenyl-1H-pyrazole-5-amine) features a five-membered aromatic ring with two adjacent nitrogen atoms, altering electronic properties and tautomerism compared to pyridine-based compounds .

Biological Activity

5-Bromo-4-propylpyridin-3-amine is a pyridine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity of this compound, highlighting relevant studies, mechanisms of action, and potential applications.

Molecular Formula : C9H11BrN2
Molecular Weight : 229.1 g/mol
IUPAC Name : 5-Bromo-4-propylpyridin-3-amine
Canonical SMILES : CCC1=CC(=C(N)C(=N)C=C1)Br

Antimicrobial Properties

Research indicates that 5-Bromo-4-propylpyridin-3-amine exhibits significant antimicrobial activity against various bacterial strains. In a study investigating its efficacy, the compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli . The mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis.

Anticancer Activity

The anticancer potential of 5-Bromo-4-propylpyridin-3-amine has been explored in several studies. Notably, it has shown promise in inhibiting the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). In vitro assays revealed that the compound reduced cell viability by approximately 70% at a concentration of 50 µM after 48 hours of exposure . The underlying mechanism involves the induction of apoptosis through the activation of caspase pathways.

The biological activity of 5-Bromo-4-propylpyridin-3-amine can be attributed to its interaction with specific molecular targets within cells.

• Enzyme Inhibition : The compound has been shown to inhibit key enzymes involved in cell signaling pathways, particularly those related to cancer progression .
• Reactive Oxygen Species (ROS) Generation : It induces oxidative stress in cancer cells, leading to DNA damage and subsequent apoptosis .
• Receptor Modulation : The compound may interact with various receptors, modulating their activity and influencing cellular responses .

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial effects of 5-Bromo-4-propylpyridin-3-amine against clinical isolates. Results indicated that the compound was effective against multidrug-resistant strains, highlighting its potential as a lead compound for antibiotic development .

Study on Anticancer Effects

In another investigation involving human cancer cell lines, treatment with 5-Bromo-4-propylpyridin-3-amine resulted in significant tumor growth inhibition in xenograft models. The study reported a reduction in tumor size by over 50% compared to control groups within three weeks of treatment .

Comparative Analysis

Compound Name	Antimicrobial Activity (MIC)	Anticancer Activity (Cell Viability Reduction)
5-Bromo-4-propylpyridin-3-amine	32 µg/mL	70% at 50 µM
Similar Pyridine Derivative A	64 µg/mL	50% at 50 µM
Similar Pyridine Derivative B	>128 µg/mL	30% at 50 µM